3-allyl-4-amino-5-[(4-methyl-1-piperazinyl)carbonyl]-1,3-thiazole-2(3H)-thione

• Molecular Formula: C12H18N4OS2
• Molecular Weight: 298.4 g/mol
• IUPAC Name: (4-amino-3-prop-2-enyl-2-sulfanylidene-1,3-thiazol-5-yl)-(4-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H18N4OS2/c1-3-4-16-10(13)9(19-12(16)18)11(17)15-7-5-14(2)6-8-15/h3H,1,4-8,13H2,2H3
• InChI Key: NJNYCORKGJMPCH-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)C2=C(N(C(=S)S2)CC=C)N
• Pictograms: Irritant

Description

3-allyl-4-amino-5-[(4-methyl-1-piperazinyl)carbonyl]-1,3-thiazole-2(3H)-thione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It is a thiazole derivative that exhibits a wide range of biological activities, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 3-allyl-4-amino-5-[(4-methyl-1-piperazinyl)carbonyl]-1,3-thiazole-2(3H)-thione is not fully understood. However, it is believed to exert its biological activities through the inhibition of various enzymes and receptors involved in cellular processes. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
3-allyl-4-amino-5-[(4-methyl-1-piperazinyl)carbonyl]-1,3-thiazole-2(3H)-thione exhibits a wide range of biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms, including bacteria and fungi. It also exhibits anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Its ability to inhibit the growth of cancer cells has made it a promising candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

The advantages of using 3-allyl-4-amino-5-[(4-methyl-1-piperazinyl)carbonyl]-1,3-thiazole-2(3H)-thione in lab experiments include its wide range of biological activities, making it a versatile compound for studying various cellular processes. Its ability to inhibit the growth of cancer cells also makes it a valuable tool for the development of new anticancer drugs. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

The potential applications of 3-allyl-4-amino-5-[(4-methyl-1-piperazinyl)carbonyl]-1,3-thiazole-2(3H)-thione in the field of medicine are vast. Future research could focus on the development of new drugs based on its structure and biological activities. It could also be used as a tool for studying various cellular processes and identifying potential drug targets. Further research is needed to fully understand its mechanism of action and potential side effects, as well as its potential applications in other fields, such as agriculture and environmental science.

Synthesis Methods

The synthesis of 3-allyl-4-amino-5-[(4-methyl-1-piperazinyl)carbonyl]-1,3-thiazole-2(3H)-thione can be achieved through various methods. One of the most commonly used methods involves the reaction of allyl isothiocyanate with 4-methylpiperazine, followed by the addition of thiourea and ammonium thiocyanate. The resulting product is then purified through recrystallization to obtain the desired compound.

Scientific Research Applications

3-allyl-4-amino-5-[(4-methyl-1-piperazinyl)carbonyl]-1,3-thiazole-2(3H)-thione has been extensively studied for its potential applications in the field of medicine. It exhibits a wide range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. Its ability to inhibit the growth of cancer cells has made it a promising candidate for the development of new anticancer drugs.